Cas no 41147-81-3 (2-amino-1-(3-bromophenyl)ethan-1-ol)

• Product Name: 2-amino-1-(3-bromophenyl)ethan-1-ol
• CAS No: 41147-81-3
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• MDL: MFCD11168220
• CID: 1029039
• PubChem ID: 22021067
• Update Time: 2025-04-20

2-amino-1-(3-bromophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(3-bromophenyl)ethanol
• 2-(3-bromophenyl)-2-hydroxyethanamine
• 2-amino-1-(3-bromophenyl)ethan-1-ol
• 2-amino-1-(3-bromophenyl)-ethanol
• 2-amino-1-(3-bromo-phenyl)-ethanol
• 2-hydroxy-2-(3-bromophenyl) ethanamine
• 2-hydroxy-2-(3-bromophenyl)-ethanamine
• AK136928
• AM805876
• DL-[2-(3-bromophenyl)-2-hydroxyethyl]amine
• EN001099
• PubChem19650
• SureCN1349340
• AKOS009208375
• 2-hydroxy-2-(3-bromophenyl)ethanamine
• [2-(3-bromophenyl)-2-hydroxyethyl]amine
• 41147-81-3
• DTXSID50621623
• MKDZOLCWDXTLIF-UHFFFAOYSA-N
• SCHEMBL1349340
• DB-392518
• CS-0269055
• MFCD11168220
• EN300-111626
• 3-bromophenylethanolamine

• MDL： MFCD11168220
• Inchi： 1S/C8H10BrNO/c9-7-3-1-2-6(4-7)8(11)5-10/h1-4,8,11H,5,10H2
• InChI Key： MKDZOLCWDXTLIF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(CN)O

Computed Properties

• Exact Mass: 214.9946
• Monoisotopic Mass: 214.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes